![molecular formula C16H19N3O3S B6052863 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide](/img/structure/B6052863.png)
2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as PHT-427 and is a potent inhibitor of Akt, a protein kinase that plays a crucial role in cell survival and growth.
Mechanism of Action
The mechanism of action of 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide involves the inhibition of Akt. Akt is a protein kinase that phosphorylates several downstream targets involved in cell survival and growth. Inhibition of Akt by PHT-427 leads to the induction of apoptosis in cancer cells and the reduction of tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Inhibition of Akt by PHT-427 leads to the induction of apoptosis in cancer cells and the reduction of tumor growth. PHT-427 has also been shown to have anti-inflammatory effects and may be useful in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide in lab experiments is its potent inhibition of Akt. This makes it a useful tool for studying the role of Akt in various cellular processes. However, one limitation of using PHT-427 is its potential off-target effects. PHT-427 has been shown to inhibit other kinases besides Akt, which may complicate the interpretation of experimental results.
Future Directions
For research include the development of more selective Akt inhibitors and the study of the combination of PHT-427 with other cancer therapies.
Synthesis Methods
The synthesis of 2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide is a complex process that involves several steps. The synthesis method was first described by researchers at the University of Michigan in 2007. The first step involves the reaction of 2-chloro-N-(2-isopropoxyphenyl)acetamide and 4-hydroxy-6-methyl-2-thiouracil in the presence of a base to form the intermediate compound. The intermediate is then treated with a reducing agent to obtain the final product, this compound.
Scientific Research Applications
2-[(4-hydroxy-6-methyl-2-pyrimidinyl)thio]-N-(2-isopropoxyphenyl)acetamide has been extensively studied for its potential applications in cancer research. Akt is a protein kinase that is overexpressed in many types of cancer and plays a crucial role in cell survival and growth. Inhibition of Akt has been shown to induce apoptosis in cancer cells and reduce tumor growth. PHT-427 has been shown to be a potent inhibitor of Akt and has been studied for its potential use in cancer therapy.
Properties
IUPAC Name |
2-[(4-methyl-6-oxo-1H-pyrimidin-2-yl)sulfanyl]-N-(2-propan-2-yloxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N3O3S/c1-10(2)22-13-7-5-4-6-12(13)18-15(21)9-23-16-17-11(3)8-14(20)19-16/h4-8,10H,9H2,1-3H3,(H,18,21)(H,17,19,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODUZUGUYXLTRME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)SCC(=O)NC2=CC=CC=C2OC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.